Cas no 155015-96-6 (agarotriose)
agarotriose Chemical and Physical Properties
Names and Identifiers
-
- (2R,3R,4S,5S,6R)-4-(((1S,3S,4S,5S,8R)-4-Hydroxy-8-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2,6-dioxabicyclo[3.2.1]octan-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,5-triol
- Agarotriose
- 155015-96-6
- VPMAFOPPEUEPNR-YFARQLEDSA-N
- agarotriose
-
- Inchi: 1S/C18H30O15/c19-1-4-7(21)9(23)10(24)17(30-4)32-13-6-3-28-15(13)12(26)18(31-6)33-14-8(22)5(2-20)29-16(27)11(14)25/h4-27H,1-3H2/t4-,5-,6+,7+,8+,9+,10-,11-,12+,13-,14+,15+,16-,17+,18+/m1/s1
- InChI Key: VPMAFOPPEUEPNR-YFARQLEDSA-N
- SMILES: O1[C@H]([C@H]([C@H]2[C@@H]([C@@H]1CO2)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)O[C@@H]1[C@H]([C@H](O)O[C@H](CO)[C@@H]1O)O
Computed Properties
- Exact Mass: 486.15847025g/mol
- Monoisotopic Mass: 486.15847025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 654
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.3
- Topological Polar Surface Area: 237Ų
Experimental Properties
- Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Dissolution (38 g/l) (25 º C),
agarotriose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 1880242-10MG |
Agarotriose, 98% |
155015-96-6 | 98% | 10MG |
¥ 2888 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | A011880242-10mg |
agarotriose |
155015-96-6 | 98% | 10mg |
¥2888 | 2023-11-24 | |
| A2B Chem LLC | AF05112-1mg |
agarotriose |
155015-96-6 | 1mg |
$130.00 | 2024-04-20 | ||
| A2B Chem LLC | AF05112-2mg |
agarotriose |
155015-96-6 | 2mg |
$178.00 | 2024-04-20 | ||
| A2B Chem LLC | AF05112-5mg |
agarotriose |
155015-96-6 | 5mg |
$303.00 | 2024-04-20 | ||
| A2B Chem LLC | AF05112-10mg |
agarotriose |
155015-96-6 | 10mg |
$450.00 | 2024-04-20 |
agarotriose Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on agarotriose
Agarotriose (CAS No. 155015-96-6): An Overview of Its Structure, Properties, and Applications in Biomedical Research
Agarotriose (CAS No. 155015-96-6) is a trisaccharide derived from agarose, a linear polysaccharide found in red algae. This compound has garnered significant attention in recent years due to its unique structural and functional properties, making it a valuable component in various biomedical and pharmaceutical applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and potential applications of agarotriose, supported by the latest research findings.
Chemical Structure and Physical Properties
Agarotriose is composed of three sugar units: two D-galactopyranose residues and one 3,6-anhydro-L-galactopyranose residue. The molecular formula of agarotriose is C18H30O15, with a molecular weight of approximately 486.42 g/mol. The compound exhibits a linear structure with specific glycosidic linkages that contribute to its stability and solubility characteristics.
The physical properties of agarotriose include its solubility in water and its ability to form gels under certain conditions. These properties make it an attractive candidate for various applications in biotechnology and pharmaceuticals. For instance, the gel-forming ability of agarotriose-based materials can be utilized in drug delivery systems, where controlled release of active ingredients is desired.
Biochemical and Biomedical Applications
Agarotriose has been extensively studied for its potential applications in biomedical research. One of the key areas of interest is its role as a prebiotic. Prebiotics are non-digestible food ingredients that beneficially affect the host by selectively stimulating the growth and/or activity of beneficial bacteria in the colon. Recent studies have shown that agarotriose can be metabolized by certain gut microbiota, leading to the production of short-chain fatty acids (SCFAs) such as butyrate, which have anti-inflammatory and protective effects on the intestinal lining.
In addition to its prebiotic properties, agarotriose has also been explored for its potential use in cancer research. A study published in the journal Carcinogenesis demonstrated that agarotriose-derived oligosaccharides can inhibit the growth of cancer cells by modulating cell signaling pathways involved in cell proliferation and apoptosis. These findings suggest that agarotriose-based compounds may have therapeutic potential in cancer treatment.
Analytical Methods and Characterization Techniques
The accurate characterization of agarotriose is crucial for understanding its properties and optimizing its applications. Various analytical techniques have been employed to study the structure and purity of this compound. High-performance liquid chromatography (HPLC) is commonly used for the separation and quantification of agarotriose. Mass spectrometry (MS) provides detailed information about the molecular weight and fragmentation patterns, which are essential for confirming the identity of the compound.
Nuclear magnetic resonance (NMR) spectroscopy is another powerful tool for characterizing the structural features of agarotriose. The NMR spectra can reveal information about the connectivity and stereochemistry of the sugar units, which are critical for understanding the compound's biological activity.
Synthesis and Production Methods
The synthesis of agarotriose can be achieved through various methods, including enzymatic hydrolysis of agarose and chemical synthesis. Enzymatic hydrolysis involves using specific enzymes to cleave agarose into smaller oligosaccharides, including agarotriose strong>. This method is environmentally friendly and can produce high-purity products with minimal side reactions.
In contrast, chemical synthesis methods involve multi-step reactions to build the trisaccharide structure from monosaccharide precursors. While chemical synthesis offers greater control over the product's purity and yield, it can be more complex and time-consuming compared to enzymatic methods.
Perspectives and Future Directions
The growing interest in natural products with health-promoting properties has driven extensive research on compounds like agarotriose strong>. Future studies are likely to focus on optimizing production methods to increase yield and reduce costs, making these compounds more accessible for commercial applications.
In addition, further investigation into the biological mechanisms underlying the prebiotic and anti-cancer effects of agarotriose strong > will provide valuable insights for developing novel therapeutic strategies. The development of advanced analytical techniques will also play a crucial role in ensuring the quality and consistency of these compounds.
155015-96-6 (agarotriose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)